(Z)-2-Cyano-3-[4-[(4-fluorophenyl)methoxy]phenyl]-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-[4-[(4-fluorophenyl)methoxy]phenyl]-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C23H16FN3O5/c24-18-5-1-16(2-6-18)14-32-20-8-3-15(4-9-20)11-17(13-25)23(29)26-21-10-7-19(27(30)31)12-22(21)28/h1-12,28H,14H2,(H,26,29)/b17-11-
• InChI Key: JKSFCHKLLAOHDC-BOPFTXTBSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)C=C(C#N)C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])O)F
• Isomeric SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)/C=C(/C#N)\C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])O)F
• Molecular Formula: C23H16FN3O5
• Molecular Weight: 433.4 g/mol
• CAS No.: 444600-88-8

Description

(Z)-2-Cyano-3-[4-[(4-fluorophenyl)methoxy]phenyl]-N-(2-hydroxy-4-nitrophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C23H16FN3O5 and its molecular weight is 433.395. The purity is usually 95%.
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Scientific Research Applications

Photoluminescence Properties

One of the significant scientific research applications of similar compounds involves studying their photoluminescence properties. For instance, π-extended fluorene derivatives, which share structural similarities with the mentioned compound, have been synthesized and analyzed for their high fluorescence quantum yields. These compounds, including those with nitro groups, exhibit unique on-off behavior of emission by solvents, indicating potential applications in fluorescent solvatochromic dyes and materials science for developing new optical materials with high fluorescence quantum yield and significant Stokes’ shifts (Kotaka, Konishi, & Mizuno, 2010).

Synthesis and Structural Studies

The compound and its derivatives are also subjects of synthetic and structural studies. For example, research has been conducted on the synthesis of Entacapone, a catechol-O-methyltransferase (COMT) inhibitor, which involves amine-mediated demethylation of a precursor similar to the mentioned compound. Such studies not only elucidate new synthetic pathways but also contribute to the understanding of molecular structures, geometries, and isomerization processes, which are crucial in the design and development of pharmaceuticals (Harisha et al., 2015).

Mechanofluorochromic Properties

Another area of interest is the investigation of the mechanofluorochromic properties of related compounds. Structurally simple derivatives have been synthesized and exhibited different optical properties due to their distinct face-to-face stacking mode. This highlights the compound's potential application in developing materials that change color or fluorescence in response to mechanical stimuli, which can be used in sensors and other devices (Song et al., 2015).

Electrochromic and Electrofluorescent Materials

The research also extends to the development of electrochromic and electrofluorescent materials. Polyamides containing bis(diphenylamino)-fluorene units, akin to the mentioned compound, have shown excellent reversible electrochromic characteristics and strong fluorescence, suggesting their application in advanced display technologies and electronic devices (Sun et al., 2016).